[(1S,2R,4S,7R,9R,10S,11S,12S)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate

• CAS No.: 21259-20-1
• Product Name: [(1S,2R,4S,7R,9R,10S,11S,12S)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
• Molecular Formula: C24H34O9
• Molecular Weight: 466.5 g/mol
• IUPAC Name: [(1S,2R,4S,7R,10R,12R)-11-acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate
• Standard InChI: InChI=1S/C24H34O9/c1-12(2)7-18(27)32-16-9-23(10-29-14(4)25)17(8-13(16)3)33-21-19(28)20(31-15(5)26)22(23,6)24(21)11-30-24/h8,12,16-17,19-21,28H,7,9-11H2,1-6H3/t16-,17+,19+,20?,21?,22+,23+,24+/m0/s1
• Standard InChIKey: BXFOFFBJRFZBQZ-BLWIEUISSA-N
• Isomeric SMILES: CC1=C[C@@H]2[C@](C[C@@H]1OC(=O)CC(C)C)([C@]3([C@@H]([C@@H]([C@H]([C@@]34CO4)O2)O)OC(=O)C)C)COC(=O)C
• SMILES: CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
• Canonical SMILES: CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
• Colorform: White needles from benzene & Skellysolve B; acetate deriv: amorphous solid from ether & pentane; Crystals; White needles
• Melting Point: 151.5 °C; 151-152 °C
• Physical Description: Solid
• Description: T2 Toxin, also known as fusariotoxin T 2 or T 2 toxin, belongs to the class of organic compounds known as trichothecenes. These are sesquiterpene mycotoxins structurally characterized by the presence of an epoxide ring and a benzopyran derivative with a variant number of hydroxyl, acetyl, or other substituents. The most important structural features causing the biological activities of trichothecenes are the 12, 13-epoxy ring, the presence of hydroxyl or acetyl groups at appropriate positions on the trichothecene nucleus and the structure and position of the side-chain. T2 Toxin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, T2 toxin is primarily located in the cytoplasm and membrane (predicted from logP). T2 Toxin is a potentially toxic compound.; A potent mycotoxin produced in feedstuffs by several species of the genus FUSARIUM. It elicits a severe inflammatory reaction in animals and has teratogenic effects.
• Shelf Life: Stable in the solid form
• Solubility: In water, 95.9 mg/L at 25 °C (est); Freely soluble in ethyl alcohol, ethyl acetate, chloroform, DMSO, and other organic solvents; slightly sol in petroleum ether; very slightly soluble in water.
• Synonyms: Fusariotoxin; Fusaritoxin; T 2 Toxin; T-2 Toxin; T-2 Toxin, alpha,4 beta-Isomer; T2 Toxin; Toxin, T-2; Toxin, T2
• Vapor Pressure: 3.06X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 11969549
• Last Modified: Dec 23 2021